![molecular formula C17H22N2O4S B2416660 2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide CAS No. 1219914-15-4](/img/structure/B2416660.png)
2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide, also known as MTTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTTA is a thiazole-based compound that has been synthesized using several methods, and its mechanism of action and physiological effects have been studied extensively.
Scientific Research Applications
Biological and Environmental Implications
Compounds with similar structures have been explored for their diverse biological effects and environmental interactions. For instance, derivatives of acetamide and formamide exhibit significant commercial importance, and recent studies have expanded our knowledge about their biological and environmental impact (Kennedy, 2001). Such insights suggest that 2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide could be researched for its environmental toxicity or its utility in industrial processes.
Pharmacological Potential
Research into compounds like pentamidine isethionate reveals its antiprotozoal activity and use in treating specific pneumonia cases, highlighting the pharmacological potential of complex molecules (Goa & Campoli-Richards, 1987). This suggests avenues for investigating the subject compound's therapeutic applications, possibly in antimicrobial or antiprotozoal drug development.
Chemical Synthesis and Modification
The synthesis of benzazoles and derivatives, including the guanidine moiety, demonstrates the broad interest in developing new compounds for therapeutic applications (Rosales-Hernández et al., 2022). Given the structural complexity of this compound, similar synthetic methods could be applied to explore its potential as a pharmacophore.
Neuroplasticity and Antidepressant Effects
Studies on ketamine and classical psychedelics have unveiled neuroplasticity as a key mechanism in their antidepressant effects (Aleksandrova & Phillips, 2021). This area of research opens up potential investigations into how this compound might influence neurobiological pathways and contribute to novel psychiatric treatments.
properties
IUPAC Name |
2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4S/c1-10-15(24-11(2)19-10)8-16(20)18-9-12-6-13(21-3)17(23-5)14(7-12)22-4/h6-7H,8-9H2,1-5H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICVPIOZNINPCAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)CC(=O)NCC2=CC(=C(C(=C2)OC)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.